Cas no 22416-77-9 (1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-)

1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- structure
22416-77-9 structure
Product Name:1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
CAS No:22416-77-9
MF:C17H23N3O4
MW:333.382224321365
CID:269128
PubChem ID:270855
Update Time:2025-04-19

1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
    • 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
    • AC1L5JQL
    • AC1Q4Y6F
    • AR-1G6227
    • NSC124153
    • NSC113945
    • NSC-113945
    • DTXSID10945079
    • 22416-77-9
    • 1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
    • Inchi: 1S/C17H23N3O4/c21-10-13-14(22)15(23)16(24-13)20-12-7-3-2-6-11(12)18-17(20)19-8-4-1-5-9-19/h2-3,6-7,13-16,21-23H,1,4-5,8-10H2
    • InChI Key: JMNPNNJIWJXUMT-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C=CC=CC=2N=C1N1CCCCC1)O)O

Computed Properties

  • Exact Mass: 333.16900
  • Monoisotopic Mass: 333.168856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.53
  • Boiling Point: 613.3°Cat760mmHg
  • Flash Point: 324.7°C
  • Refractive Index: 1.719
  • PSA: 90.98000
  • LogP: 0.70310
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